Cas no 887336-05-2 ((1R)-1-(adamantan-1-yl)ethan-1-amine)

• Product Name: (1R)-1-(adamantan-1-yl)ethan-1-amine
• CAS No: 887336-05-2
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• MDL: MFCD14705943
• CID: 5061016
• Update Time: 2026-02-28

(1R)-1-(adamantan-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-adamantyl)ethanamine
• (R)-1-(1-Adamantyl)ethylamine
• (1S)-1-(adamantan-1-yl)ethan-1-amine
• RIM
• BIDD:GT0335
• (R)-1-(1-Adamantyl)ethanamine
• BDBM50465105
• (R)-1-(Adamantan-1-yl)ethan-1-amine
• A806699
• (1R)-1-[(3S,5S,7S)-tricyclo[3.3.1.1~3,7~]dec-1-yl]ethanamine
• (1R)-1-(adamantan-1-yl)ethan-1-amine

• MDL： MFCD14705943
• Inchi： 1S/C12H21N/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7,13H2,1H3/t8-,9?,10?,11?,12?/m1/s1
• InChI Key： UBCHPRBFMUDMNC-AAWJQDODSA-N
• SMILES： N[C@H](C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(adamantan-1-yl)ethan-1-amine

Introduction to (1R)-1-(adamantan-1-yl)ethan-1-amine and Its Applications in Modern Chemical Research

Compound with the CAS number 887336-05-2, specifically identified as (1R)-1-(adamantan-1-yl)ethan-1-amine, represents a significant advancement in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular modeling. The rigid adamantane core combined with the chiral amine functionality offers a versatile platform for further chemical modifications, making it a valuable asset in synthetic chemistry.

The structural motif of (1R)-1-(adamantan-1-yl)ethan-1-amine is particularly noteworthy for its ability to enhance the metabolic stability and binding affinity of bioactive molecules. The adamantane group, known for its exceptional stability and hydrophobicity, provides a scaffold that can improve the solubility and bioavailability of drug candidates. Meanwhile, the presence of a chiral center at the amine group allows for the synthesis of enantiomerically pure compounds, which is crucial in pharmaceutical applications where stereochemistry often dictates efficacy and safety.

In recent years, there has been a growing interest in the development of novel ligands for receptor binding studies. The unique properties of (1R)-1-(adamantan-1-yl)ethan-1-amine make it an ideal candidate for designing molecules that interact with biological targets such as enzymes and receptors. For instance, researchers have explored its utility in creating selective modulators for G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The rigid adamantane moiety helps to stabilize the binding conformation, while the chiral amine provides fine-tuning capabilities to achieve high selectivity.

Moreover, the compound has shown promise in the field of medicinal chemistry as a building block for more complex molecules. Its structural features allow for easy functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. This flexibility has been exploited in the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders and cancer. The adamantane core also enhances the pharmacokinetic profile of these derivatives by improving their resistance to enzymatic degradation.

Recent studies have highlighted the role of (1R)-1-(adamantan-1-yl)ethan-1-amine in developing antiviral and antibacterial agents. The compound's ability to disrupt viral protease activity has been particularly intriguing, leading to investigations into its potential as an antiviral therapeutic. Additionally, its interaction with bacterial cell walls has been explored as a strategy to combat antibiotic-resistant strains. These findings underscore the compound's versatility and its potential impact on addressing global health challenges.

The synthesis of (1R)-1-(adamantan-1-yl)ethan-1-amine involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the installation of the adamantane group followed by stereoselective functionalization at the amine position. Advanced catalytic methods have been employed to achieve high yields and enantiomeric purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

The compound's applications extend beyond pharmaceuticals into materials science and nanotechnology. Its unique structural properties make it suitable for designing molecular containers and supramolecular assemblies. These applications are particularly relevant in developing new materials with tailored functionalities, such as sensors and catalysts. The rigid adamantane core provides stability, while the chiral amine allows for precise control over molecular interactions.

In conclusion, (1R)-1-(adamantan-1-yl)ethan-1-amine (CAS no. 887336-05-2) represents a cornerstone in modern chemical research. Its multifaceted applications span across pharmaceuticals, materials science, and nanotechnology, driven by its unique structural features and versatile reactivity. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing scientific knowledge and developing innovative solutions to global challenges.